Cas no 1001426-16-9 (tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate
• CAS No: 1001426-16-9
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 2860677
• PubChem ID: 67002055
• Update Time: 2025-10-29

tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [1-(1-hydroxy-1-methyl-ethyl)cyclopentyl]carbamate
• [1-(1-hydroxy-1-methyl-ethyl)-cyclopentyl]-carbamic acid tert-butyl ester
• tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate

• Inchi： 1S/C13H25NO3/c1-11(2,3)17-10(15)14-13(12(4,5)16)8-6-7-9-13/h16H,6-9H2,1-5H3,(H,14,15)
• InChI Key： INYOTUHZBMLCHW-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6

Experimental Properties

• PSA: 58.56000
• LogP: 2.98570

Additional information on tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate

Exploring the Properties and Applications of tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate (CAS No. 1001426-16-9)

tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate (CAS No. 1001426-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a carbamate derivative, is widely utilized in the synthesis of bioactive molecules and intermediates. Its unique structure, featuring a cyclopentyl ring and a tert-butyl group, makes it a valuable building block in medicinal chemistry.

The molecular formula of tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate is C13H25NO3, with a molecular weight of 243.34 g/mol. Its carbamate functional group is particularly noteworthy, as it plays a crucial role in stabilizing the compound and enhancing its reactivity in synthetic applications. Researchers often explore this compound for its potential in designing drug candidates, especially in the fields of neurology and oncology, where carbamate derivatives are known to exhibit therapeutic effects.

One of the key advantages of tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate is its versatility in organic synthesis. It serves as a precursor for the development of peptide mimetics and enzyme inhibitors, which are critical in modern drug discovery. The presence of the hydroxypropan-2-yl moiety further enhances its solubility in polar solvents, making it easier to handle in laboratory settings. This property is particularly beneficial for researchers working on high-throughput screening and combinatorial chemistry.

In recent years, the demand for tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate has surged due to its applications in proteomics research and bioconjugation. Scientists are increasingly using this compound to modify proteins and peptides, enabling advanced studies in post-translational modifications and signal transduction pathways. Its compatibility with click chemistry techniques has also made it a popular choice for labeling biomolecules in cellular imaging.

The synthesis of tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and nucleophilic substitutions. These methods ensure high purity and yield, which are essential for pharmaceutical-grade applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and consistency.

From a commercial perspective, tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its pricing and availability are influenced by factors such as raw material costs and manufacturing scalability. As the demand for custom synthesis and contract research grows, this compound is expected to play an even more prominent role in the chemical marketplace.

Environmental and safety considerations are also paramount when handling tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended to ensure safe usage. Regulatory compliance, such as adherence to REACH and GMP guidelines, further underscores its suitability for industrial and research applications.

Looking ahead, the future of tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate appears promising, with ongoing research exploring its potential in targeted drug delivery and biomaterials. Innovations in green chemistry are also expected to influence its production processes, making them more sustainable and cost-effective. As the scientific community continues to uncover new applications, this compound is poised to remain a cornerstone of modern chemical and pharmaceutical research.

In summary, tert-butyl N-1-(2-hydroxypropan-2-yl)cyclopentylcarbamate (CAS No. 1001426-16-9) is a multifaceted compound with broad utility in drug development, bioconjugation, and synthetic chemistry. Its unique structural features and reactivity profile make it an indispensable tool for researchers aiming to advance the frontiers of science and medicine.